N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)pivalamide

• IUPAC Name: 2,2-dimethyl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]propanamide
• InChI: InChI=1S/C15H18N2OS/c1-15(2,3)14(18)17-10-11-6-7-16-12(9-11)13-5-4-8-19-13/h4-9H,10H2,1-3H3,(H,17,18)
• InChI Key: JBZIYLJKMBNIHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=CC(=NC=C1)C2=CC=CS2
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

“N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)pivalamide” is a complex organic compound that contains a pyridine ring and a thiophene ring, both of which are aromatic heterocycles. The compound also contains an amide group, which is a common functional group in biochemistry and drug design.

Molecular Structure Analysis

The presence of the pyridine and thiophene rings in the compound suggests that it may exhibit aromaticity, which can contribute to its stability. The amide group could participate in hydrogen bonding, influencing the compound’s solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the aromatic rings could contribute to its stability, while the amide group could influence its solubility.

Scientific Research Applications

Quantum Computing and Quantum Information Processing

Quantum computing leverages the principles of quantum mechanics to perform complex calculations more efficiently than classical computers. Researchers are exploring the use of novel molecules like our compound to build qubits (quantum bits) for quantum computers. These qubits can store and manipulate information in superposition states, enabling exponential speedup for certain problems. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s being studied as a potential drug, the mechanism of action would depend on the biological target of the compound.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use in drug design or materials science. Further studies could also aim to optimize its synthesis and characterize its physical and chemical properties in more detail.